Cas no 113597-39-0 (2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-furanyl)methylene]hydrazide)
![2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-furanyl)methylene]hydrazide structure](https://www.kuujia.com/scimg/cas/113597-39-0x300.png)
113597-39-0 structure
Product Name:2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-furanyl)methylene]hydrazide
CAS No:113597-39-0
Molecular Formula:C15H13N9O7
Molecular Weight:431.31982
CID:152039
PubChem ID:9589486
2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-furanyl)methylene]hydrazide Properties
Names and Identifiers
-
- 2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-furanyl)methylene]hydrazide
- LogP
- (E)-2-cyano-3-[(2E)-2-(1,3-dimethyl-5-nitroso-2,6-dioxo-1,3-diazinan-4-ylidene)hydrazinyl]-N-[(E)-(5-nitrofuran-2-yl)methylideneamino]prop-2-enamide
- 2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-
- 2-Propenoic acid, 2-cyano-3-((tetrahydro-1,3-dimethyl-2,6-dioxo-5-nitroso-4(1H)-pyrimidinylidene)hydrazino)-, ((5-nitro-2-furanyl)methylene)hydrazide
- 113597-39-0
-
- InChIKey: QRCIFJCOSBEBCJ-UXCXLMGESA-N
- Inchi: InChI=1S/C15H13N9O7/c1-22-12(11(21-28)14(26)23(2)15(22)27)19-17-6-8(5-16)13(25)20-18-7-9-3-4-10(31-9)24(29)30/h3-4,6-7,11,17H,1-2H3,(H,20,25)/b8-6+,18-7+,19-12-
- SMILES: N#C/C(/C(N/N=C/C1=CC=C([N+]([O-])=O)O1)=O)=C\N/N=C1\N(C)C(=O)N(C)C(=O)C\1N=O
Computed Properties
- Exact Mass: 431.09399
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 12
- Rotatable Bond Count: 5
- Monoisotopic Mass: 431.093794
- Heavy Atom Count: 31
- Complexity: 929
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.5
- Topological Polar Surface Area: 219
Experimental Properties
- PSA: 215.97
- Refractive Index: 1.719
- Density: 1.672
2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-furanyl)methylene]hydrazide Related Literature
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1. Uranyl nitrate complex extraction into TBP/dodecane organic solutions: a molecular dynamics studyXianggui Ye,Shengting Cui,Valmor F. de Almeida,Benjamin P. Hay,Bamin Khomami Phys. Chem. Chem. Phys., 2010,12, 15406-15409
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Lu-Feng Wang,Zi-Fa Shi,Xiao-Ping Cao,Bao-Sheng Li,Peng An Chem. Commun., 2014,50, 8061-8064
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Lamiss Zaidouny,Thomas Bohlein,Roland Roth Soft Matter, 2013,9, 9230-9236
-
Xiao-lin Yu,Mei Ji,Shu-ying Liu,Xiao-ling Wu,Yu-jiong Wang,Rui-tian Liu Food Funct., 2018,9, 6414-6426
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5. Synthesis of two copper clusters and their catalysis towards the oxidation of benzene into phenol†ZhenHong Wei,HaiLong Wang,DongPing Li,Jian Liu,BeiBei Xu RSC Adv., 2014,4, 61790-61798
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6. Iron–cobalt-catalyzed heterotrimerization of alkynes and nitriles to polyfunctionalized pyridines†Yufang Xie,Chengjuan Wu,Changhao Jia,Chen-Ho Tung,Wenguang Wang Org. Chem. Front., 2020,7, 2196-2201
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Jenifer L. Jones,S. Rebekah Burket,Adrian Hanley,Jody A. Shoemaker Anal. Methods, 2022,14, 3501-3511
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Yanan Gao,John M. Slattery,Duncan W. Bruce New J. Chem., 2011,35, 2910-2918
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Mostafa Hossein Baki,Farzaneh Shemirani Anal. Methods, 2013,5, 3255-3263
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